Cas no 3581-93-9 (Acetic acid, magnesiumsalt, octahydrate (8CI,9CI))

• Product Name: Acetic acid, magnesiumsalt, octahydrate (8CI,9CI)
• CAS No: 3581-93-9
• MF: C₄H₂₂MgO₁₂
• MW: 286.515284061432
• CID: 319470
• Update Time: 2024-01-28

Acetic acid, magnesiumsalt, octahydrate (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid, magnesiumsalt, octahydrate (8CI,9CI)
• magnesium,acetate

• Inchi： 1S/2C2H4O2.Mg.8H2O/c2*1-2(3)4;;;;;;;;;/h2*1H3,(H,3,4);;8*1H2/q;;+2;;;;;;;;/p-2
• InChI Key： ZYWPYUMUWZRRAG-UHFFFAOYSA-L
• SMILES： [Mg+2].C([O-])(=O)C.C([O-])(=O)C.[H]O[H].[H]O[H].[H]O[H].[H]O[H].[H]O[H].[H]O[H].[H]O[H].[H]O[H]

Computed Properties

• Exact Mass: 82.998
• Monoisotopic Mass: 82.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 25.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1A^2